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Compound of Interest

Compound Name: Rho-Kinase-IN-1

Cat. No.: B1360949

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rho-Kinase-IN-1 is a potent and selective inhibitor of Rho-associated coiled-coil containing
protein kinases (ROCK). The ROCK signaling pathway is a critical regulator of various cellular
processes, including cell adhesion, migration, proliferation, and apoptosis. Dysregulation of this
pathway is implicated in numerous diseases, making ROCK inhibitors like Rho-Kinase-IN-1
valuable tools for basic research and potential therapeutic development. This document
provides detailed application notes and protocols for the preparation and use of Rho-Kinase-
IN-1 stock solutions in common cell-based assays.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Rho-Kinase-IN-1 is essential for
accurate stock solution preparation and experimental design.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1360949?utm_src=pdf-interest
https://www.benchchem.com/product/b1360949?utm_src=pdf-body
https://www.benchchem.com/product/b1360949?utm_src=pdf-body
https://www.benchchem.com/product/b1360949?utm_src=pdf-body
https://www.benchchem.com/product/b1360949?utm_src=pdf-body
https://www.benchchem.com/product/b1360949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value
Molecular Formula C20H24N4S
Molecular Weight 352.5 g/mol
CAS Number 1035094-83-7
Appearance Solid

Purity =95%

Ki (ROCK1) 30.5nM

Ki (ROCK2) 3.9nM

Stock Solution Preparation

Proper preparation of a concentrated stock solution is the first critical step in ensuring
reproducible experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for
Rho-Kinase-IN-1.

Materials:

¢ Rho-Kinase-IN-1 powder

o Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

o Vortex mixer

e Optional: Ultrasonic bath

Protocol:

o Aseptic Technique: Perform all steps under a laminar flow hood or in a clean environment to
maintain sterility.
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» Weighing: Accurately weigh the desired amount of Rho-Kinase-IN-1 powder.

o Dissolution: Add the appropriate volume of DMSO to achieve the desired stock concentration
(e.g., 10 mM or 50 mM). See the table below for quick calculations. It is recommended to
use newly opened, anhydrous DMSO as it is hygroscopic.

e Solubilization: Vortex the solution thoroughly to dissolve the compound. If necessary, brief
sonication in an ultrasonic water bath can aid in complete dissolution.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-
term storage (up to 2 years).[1] When stored at -80°C, it is recommended to use it within 6
months, and when stored at -20°C, within 1 month.

Stock Solution Concentration Table:

Desired Stock Volume of DMSO to Volume of DMSO to  Volume of DMSO to
Concentration add to 1 mg add to 5 mg add to 10 mg

1mM 2.8369 mL 14.1844 mL 28.3688 mL

5 mM 0.5674 mL 2.8369 mL 5.6738 mL

10 mM 0.2837 mL 1.4184 mL 2.8369 mL

50 mM 56.74 uL 0.2837 mL 0.5674 mL

Rho/ROCK Signaling Pathway

The Rho/ROCK pathway is a central regulator of the actin cytoskeleton. RhoA, a small
GTPase, is activated by various upstream signals. In its active GTP-bound state, RhoA
activates ROCK, which in turn phosphorylates multiple downstream substrates, leading to
increased actomyosin contractility and stress fiber formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1360949?utm_src=pdf-custom-synthesis
https://www.cellbiolabs.com/rho-kinase-rock-activity-assay-96-well
https://www.benchchem.com/product/b1360949#preparing-a-stock-solution-of-rho-kinase-in-1
https://www.benchchem.com/product/b1360949#preparing-a-stock-solution-of-rho-kinase-in-1
https://www.benchchem.com/product/b1360949#preparing-a-stock-solution-of-rho-kinase-in-1
https://www.benchchem.com/product/b1360949#preparing-a-stock-solution-of-rho-kinase-in-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360949?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

